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Compound of Interest

Compound Name: TRV055 hydrochloride
Cat. No.: B10855222
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of TRV055 hydrochloride, a G protein-
biased agonist of the Angiotensin Il Type 1 Receptor (AT1R). This document consolidates key
technical data, experimental protocols, and signaling pathway information to support ongoing
and future research in cardiovascular disease and related fields.

Chemical and Physical Properties

TRVO055 hydrochloride is the salt form of TRV055, a synthetic peptide analog of Angiotensin
II. It is a valuable tool for studying the nuanced signaling of the AT1R, demonstrating a bias
towards the Gaq pathway over (-arrestin recruitment.
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Property Value Reference
Compound Name TRV055 hydrochloride [1112]
Synonyms TRV120055 hydrochloride [1]

25849-90-5 (for parent
CAS Number [31141[5]
compound TRVO055)

Molecular Formula C42H58CIN909 [2]
Molecular Weight 868.42 g/mol [2]
Appearance White to off-white solid [2]

Mechanism of Action and Signaling Pathway

TRV055 is a potent and efficacious G protein-biased agonist of the Angiotensin Il Type 1
Receptor (AT1R).[4] Unlike the endogenous ligand Angiotensin I, which activates both G
protein-dependent and (-arrestin-dependent signaling pathways, TRV055 preferentially
activates the Gaq signaling cascade. This biased agonism is a critical feature, allowing for the
selective investigation of Gag-mediated cellular effects.

The binding of TRV055 to the AT1R initiates a conformational change in the receptor that
favors the coupling and activation of the heterotrimeric G protein Gaqg. Activated Gaq, in turn,
stimulates downstream effector proteins, leading to a cascade of intracellular events. A key
pathway activated by TRV055 involves the upregulation of Transforming Growth Factor-beta 1
(TGF-B1) and the subsequent phosphorylation of Extracellular Signal-regulated Kinases 1 and
2 (ERK1/2).[1][3] This signaling axis has been shown to mediate important cellular responses,
including fibroblast proliferation and collagen secretion.[1][3]

The preferential activation of the Gaq pathway by TRV055, while minimizing (3-arrestin
recruitment, makes it a valuable pharmacological tool to dissect the distinct roles of these two
major signaling arms of the AT1R in various physiological and pathological processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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